Cas no 2229085-32-7 (3-(2-cyclopentylethyl)pentanedioic acid)

• Product Name: 3-(2-cyclopentylethyl)pentanedioic acid
• CAS No: 2229085-32-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6139109
• PubChem ID: 165669936
• Update Time: 2025-06-12

3-(2-cyclopentylethyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopentylethyl)pentanedioic acid
• 2229085-32-7
• EN300-1825059

• Inchi： 1S/C12H20O4/c13-11(14)7-10(8-12(15)16)6-5-9-3-1-2-4-9/h9-10H,1-8H2,(H,13,14)(H,15,16)
• InChI Key： HCIIOLQQPXSUBJ-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)CCC1CCCC1)=O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(2-cyclopentylethyl)pentanedioic acid

Introduction to 3-(2-cyclopentylethyl)pentanedioic acid (CAS No: 2229085-32-7)

3-(2-cyclopentylethyl)pentanedioic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229085-32-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for further investigation in drug development and therapeutic applications.

The molecular structure of 3-(2-cyclopentylethyl)pentanedioic acid consists of a pentanedioic acid backbone, which is a dicarboxylic acid moiety, attached to a 2-cyclopentylethyl group. This structural configuration imparts distinct chemical and pharmacological characteristics to the compound. The presence of the cyclopentyl group introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. Additionally, the dicarboxylic acid functionality provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring novel compounds with potential therapeutic benefits. 3-(2-cyclopentylethyl)pentanedioic acid has emerged as a compound of interest due to its unique structural features. Researchers have been investigating its potential role in various biological processes, including inflammation modulation, pain management, and antioxidant activities. The compound's ability to interact with specific enzymes and receptors has made it a promising candidate for developing new pharmacological agents.

One of the most compelling aspects of 3-(2-cyclopentylethyl)pentanedioic acid is its structural similarity to known bioactive molecules. This similarity suggests that it may be capable of modulating similar biological pathways. For instance, studies have indicated that structurally related dicarboxylic acids can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The cyclopentyl group in 3-(2-cyclopentylethyl)pentanedioic acid may further enhance its ability to interact with these enzymes, potentially leading to more potent effects.

Moreover, the compound's potential as an antioxidant has also been highlighted in recent research. Oxidative stress is a critical factor in various pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. Compounds that can scavenge free radicals and reduce oxidative damage are highly sought after for therapeutic applications. The presence of multiple reactive sites in 3-(2-cyclopentylethyl)pentanedioic acid suggests that it may possess antioxidant properties comparable to well-known molecules such as ascorbic acid and glutathione.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how 3-(2-cyclopentylethyl)pentanedioic acid interacts with target proteins. These studies have revealed potential binding sites on enzymes such as COX-2 and LOX-5, which are implicated in inflammation and pain signaling. The binding affinity and mode of interaction predicted by these studies provide valuable insights into the compound's pharmacological profile.

In vitro experiments have further validated these computational findings. Preliminary studies have shown that 3-(2-cyclopentylethyl)pentanedioic acid can significantly reduce inflammation in cell culture models by inhibiting COX-2 activity. Additionally, the compound has demonstrated protective effects against oxidative stress-induced cell damage. These findings suggest that 3-(2-cyclopentylethyl)pentanedioic acid may have therapeutic potential in conditions where inflammation and oxidative stress play a significant role.

The synthesis of 3-(2-cyclopentylethyl)pentanedioic acid presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to streamline these processes using catalytic techniques and green chemistry principles. These innovations not only improve efficiency but also minimize environmental impact.

The pharmacokinetic properties of 3-(2-cyclopentylethyl)pentanedioic acid are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary data suggest that the compound exhibits moderate solubility in water and oil-based media, which could influence its bioavailability. Further studies are needed to optimize formulation strategies that enhance its delivery and efficacy.

The potential therapeutic applications of 3-(2-cyclopentylethyl)pentanedioic acid are diverse. Beyond its anti-inflammatory and antioxidant properties, researchers are exploring its potential role in managing chronic pain conditions. The compound's ability to interact with pain signaling pathways makes it a promising candidate for developing new analgesics with improved efficacy and reduced side effects compared to existing medications.

Another area of interest is the use of 3-(2-cyclopentylethyl)pentanedioic acid in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Oxidative stress and inflammation are known contributors to the progression of these conditions. By mitigating these pathological processes, 3-(2-cyclopentylethyl)pentanedioic acid may offer neuroprotective benefits. Early studies in animal models have shown encouraging results, suggesting that further investigation is warranted.

The safety profile of 3-(2-cyclopentylethyl)pentanedioic acid is another critical aspect being evaluated. Comprehensive toxicology studies are essential to assess potential adverse effects before clinical trials can be initiated. These studies will help determine safe dosage ranges and identify any long-term risks associated with exposure to the compound.

In conclusion,3-(2-cyclopentylethyl)pentanedioic acid (CAS No: 2229085-32-7) is a promising compound with diverse pharmacological properties that make it attractive for therapeutic applications。 Its unique molecular structure、potential anti-inflammatory、antioxidant、and analgesic effects，along with ongoing research into its synthesis、pharmacokinetics，and safety profile，position it as a valuable candidate for further development。 As scientific understanding continues to evolve，the full therapeutic potential of this compound is likely to become more apparent，leading to new treatments for various human diseases。